Cas no 108696-11-3 (Azocine,octahydro-1-(1-methylethyl)-)

• Product Name: Azocine,octahydro-1-(1-methylethyl)-
• CAS No: 108696-11-3
• MF: C₁₀H₂₁N
• MW: 155.28044295311
• CID: 128123
• PubChem ID: 23573827
• Update Time: 2025-04-18

Azocine,octahydro-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Azocine,octahydro-1-(1-methylethyl)-
• 1-propan-2-ylazocane
• Azocine, octahydro-1-(1-methylethyl)- (9CI)
• 1-isopropyloctahydroazocine
• ACMC-1C879
• AG-D-25252
• CTK4A6162
• SureCN1083818
• 108696-11-3
• SCHEMBL1083818
• 1-(Propan-2-yl)azocane
• DTXSID90635027
• Azocine,octahydro-1-(1-methylethyl)-(9ci)

• Inchi： 1S/C10H21N/c1-10(2)11-8-6-4-3-5-7-9-11/h10H,3-9H2,1-2H3
• InChI Key： WXRVWIVUBDOQEU-UHFFFAOYSA-N
• SMILES： N1(C(C)C)CCCCCCC1

Computed Properties

• Exact Mass: 155.16753
• Monoisotopic Mass: 155.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24